Cas no 401909-89-5 (N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide)

• Product Name: N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide
• CAS No: 401909-89-5
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• MDL: MFCD22013475
• CID: 3467739
• PubChem ID: 59088058
• Update Time: 2025-06-11

N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• METHANESULFONAMIDE, N-[6-(AMINOMETHYL)-2-PYRIDINYL]-
• N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide
• N-[6-(AMINOMETHYL)PYRIDIN-2-YL]METHANESULFONAMIDE
• SCHEMBL12049355
• EN300-842170
• 401909-89-5

• MDL： MFCD22013475
• Inchi： 1S/C7H11N3O2S/c1-13(11,12)10-7-4-2-3-6(5-8)9-7/h2-4H,5,8H2,1H3,(H,9,10)
• InChI Key： DVYUABFUEDKFBB-UHFFFAOYSA-N
• SMILES： CS(NC1=NC(CN)=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 201.05719778Da
• Monoisotopic Mass: 201.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide

Comprehensive Overview of N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide (CAS No. 401909-89-5)

N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide (CAS No. 401909-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a pyridine ring core substituted with an aminomethyl group and a methanesulfonamide moiety. Its molecular architecture makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide derivatives like N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics. The compound's CAS No. 401909-89-5 is frequently searched in academic databases, reflecting its relevance in studies related to kinase inhibitors and anti-inflammatory agents. Its structural flexibility allows for derivatization, making it a versatile building block in synthetic chemistry.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for treating chronic diseases. N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide aligns with this focus, as its sulfonamide group is known to interact with biological targets like carbonic anhydrases and G-protein-coupled receptors. These interactions are critical for developing drugs with enhanced selectivity and reduced side effects. Additionally, the compound's aminomethyl functionality offers opportunities for further functionalization, a feature highly valued in combinatorial chemistry.

From an industrial perspective, CAS No. 401909-89-5 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. Its compatibility with modern computational chemistry tools, such as molecular docking and QSAR modeling, has made it a subject of virtual screening campaigns. This aligns with the growing interest in AI-driven drug discovery, where researchers leverage machine learning to predict compound activity. The compound's pyridine core also contributes to its stability under physiological conditions, a key consideration for oral bioavailability.

Environmental and safety profiles are another area of interest for compounds like N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide. Recent studies emphasize the importance of green chemistry principles in synthetic routes, and this compound's potential for atom-efficient synthesis is being explored. Its methanesulfonamide group, in particular, is scrutinized for its metabolic fate, as sulfonamides are known to undergo biotransformation in vivo. Understanding these pathways is crucial for optimizing ADME properties (absorption, distribution, metabolism, and excretion) in preclinical development.

In summary, N-6-(aminomethyl)pyridin-2-ylmethanesulfonamide (CAS No. 401909-89-5) represents a multifaceted compound with broad applicability in drug discovery and biochemical research. Its structural features, including the pyridine ring and sulfonamide group, make it a valuable tool for scientists exploring targeted therapies and molecular probes. As the field evolves, this compound is likely to remain a focal point for innovations in precision medicine and chemical biology.